Cas no 1807278-99-4 (Ethyl 3-cyano-5-hydroxymethyl-4-mercaptophenylacetate)

• Product Name: Ethyl 3-cyano-5-hydroxymethyl-4-mercaptophenylacetate
• CAS No: 1807278-99-4
• MF: C₁₂H₁₃NO₃S
• MW: 251.301522016525
• CID: 4943132
• Update Time: 2025-10-30

Ethyl 3-cyano-5-hydroxymethyl-4-mercaptophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-5-hydroxymethyl-4-mercaptophenylacetate

• Inchi： 1S/C12H13NO3S/c1-2-16-11(15)5-8-3-9(6-13)12(17)10(4-8)7-14/h3-4,14,17H,2,5,7H2,1H3
• InChI Key： QYHJSVNNZNTYLX-UHFFFAOYSA-N
• SMILES： SC1C(C#N)=CC(=CC=1CO)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 1.1
• Topological Polar Surface Area: 71.3

Additional information on Ethyl 3-cyano-5-hydroxymethyl-4-mercaptophenylacetate

Comprehensive Overview of Ethyl 3-cyano-5-hydroxymethyl-4-mercaptophenylacetate (CAS No. 1807278-99-4)

Ethyl 3-cyano-5-hydroxymethyl-4-mercaptophenylacetate (CAS No. 1807278-99-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyano group, a hydroxymethyl moiety, and a mercapto group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate enzyme activity and serve as a building block for heterocyclic compounds.

In recent years, the demand for high-purity intermediates like Ethyl 3-cyano-5-hydroxymethyl-4-mercaptophenylacetate has surged, driven by advancements in precision medicine and green chemistry. The compound's thiol group (-SH) is particularly valuable for creating disulfide bonds, a critical feature in peptide-based therapeutics. This aligns with the growing trend of targeted drug delivery systems, where researchers seek molecules that can enhance bioavailability and reduce off-target effects. Additionally, its ester functionality offers flexibility for further derivatization, a key requirement in combinatorial chemistry.

From an industrial perspective, CAS No. 1807278-99-4 is often discussed in forums focusing on scalable synthesis and process optimization. Manufacturers emphasize the need for cost-effective production methods that minimize waste, reflecting the broader shift toward sustainable chemical manufacturing. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to ensure the compound's purity, a topic frequently searched by quality control professionals. The compound's stability under various pH conditions also makes it a candidate for formulation studies, another hot topic in pharmaceutical R&D.

Another area of interest is the compound's role in crop protection research. Its cyano and mercapto groups exhibit potential as precursors for biodegradable pesticides, addressing the global demand for eco-friendly agrochemicals. This application resonates with current discussions about food security and sustainable agriculture, where users often search for alternatives to traditional pesticides. The hydroxymethyl group further enhances its solubility, a property critical for foliar applications.

For synthetic chemists, Ethyl 3-cyano-5-hydroxymethyl-4-mercaptophenylacetate presents intriguing challenges in regioselective functionalization. Online communities frequently debate optimal reaction conditions to preserve its labile groups while achieving high yields. These discussions often reference catalytic methods and microwave-assisted synthesis, techniques trending in academic and industrial labs. The compound's multifunctional nature also makes it a case study for retrosynthetic analysis, a skill highly valued in organic chemistry education.

In summary, CAS No. 1807278-99-4 represents a compelling example of how molecular complexity can unlock diverse applications. Its relevance to drug development, green agrochemicals, and sustainable synthesis ensures continued interest across multiple disciplines. As research progresses, this compound may well emerge as a cornerstone in designing next-generation bioactive molecules with improved efficacy and environmental profiles.